2-Morpholin-4-yl-4-phenylbut-3-enoic acid

• IUPAC Name: 2-morpholin-4-yl-4-phenylbut-3-enoic acid
• InChI: InChI=1S/C14H17NO3/c16-14(17)13(15-8-10-18-11-9-15)7-6-12-4-2-1-3-5-12/h1-7,13H,8-11H2,(H,16,17)
• InChI Key: OPCJIPPCYHIRCL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C=CC2=CC=CC=C2)C(=O)O
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

2-Morpholin-4-yl-4-phenylbut-3-enoic acid is a synthetic organic compound featuring a morpholine ring (a six-membered heterocycle with one oxygen and one nitrogen atom) attached at the second position of a but-3-enoic acid backbone, with a phenyl group at the fourth position. Such compounds are often explored in medicinal chemistry for their bioactivity, particularly as enzyme inhibitors or intermediates in drug synthesis.

Comparison with Similar Compounds

Key Structural Analogues:

4-Morpholin-4-yl-but-2-enoic Acid Hydrochloride (CAS: 1807940-64-2) : Structure: Morpholine at position 4, conjugated double bond (but-2-enoic acid), and a hydrochloride salt. Applications: Used as a research chemical, likely in crystallography or as a synthetic intermediate. Differentiation: Lacks the phenyl group and has a different double bond position (but-2-enoic vs. but-3-enoic), altering electronic conjugation and steric effects.

4-(Morpholin-4-yl)-4-oxobut-2-enoic Acid (CAS: 90090-50-9) : Structure: Morpholine at position 4, oxo group at position 4, and but-2-enoic acid chain. Hazards: Classified with warnings (H302, H312, H332), indicating toxicity upon ingestion, dermal contact, or inhalation .

Comparative Data Table:

Compound Name	CAS Number	Molecular Formula	Key Substituents	Notable Properties
2-Morpholin-4-yl-4-phenylbut-3-enoic acid	Not provided	C₁₄H₁₇NO₃	Phenyl (C4), morpholine (C2)	High lipophilicity, acidic proton
4-Morpholin-4-yl-but-2-enoic Acid HCl	1807940-64-2	C₈H₁₄ClNO₃	Morpholine (C4), HCl salt	Polar, ionic solubility
4-(Morpholin-4-yl)-4-oxobut-2-enoic acid	90090-50-9	C₈H₁₁NO₄	Oxo (C4), morpholine (C4)	Keto-enol tautomerism, polar

Research Findings and Functional Insights

• Solubility and Bioactivity : Compared to the oxo derivative , the phenyl-substituted compound is less polar, suggesting better membrane permeability but lower aqueous solubility. This trade-off is critical in drug design.
• Synthetic Utility : Morpholine-containing compounds are often used in ring-forming reactions or as ligands in catalysis. The hydrochloride analog may serve as a precursor for salt formation to improve crystallinity.